N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-2-fluorobenzamide

• IUPAC Name: 2-fluoro-N-(3-oxo-4-prop-2-enyl-1,4-benzoxazin-6-yl)benzamide
• InChI: InChI=1S/C18H15FN2O3/c1-2-9-21-15-10-12(7-8-16(15)24-11-17(21)22)20-18(23)13-5-3-4-6-14(13)19/h2-8,10H,1,9,11H2,(H,20,23)
• InChI Key: UCUKMJHQFHXYBI-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)COC2=C1C=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C18H15FN2O3
• Molecular Weight: 326.3 g/mol

Description

N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-2-fluorobenzamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-2-fluorobenzamide is not fully understood. However, it has been suggested that it exerts its therapeutic effects by modulating various signaling pathways involved in cell growth, inflammation, and neuronal protection.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in preclinical studies. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and protect neurons from damage.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-2-fluorobenzamide in lab experiments is its potential therapeutic applications in various diseases. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-2-fluorobenzamide. These include further studies to elucidate its mechanism of action, optimization of its therapeutic potential, and development of novel derivatives with improved pharmacological properties.
In conclusion, this compound is a synthetic compound that has potential therapeutic applications in various diseases. Its mechanism of action is not fully understood, but it has been shown to exhibit anticancer, anti-inflammatory, and neuroprotective effects. Further research is needed to optimize its therapeutic potential and develop novel derivatives with improved pharmacological properties.

Synthesis Methods

The synthesis of N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-2-fluorobenzamide involves the reaction of 2-fluorobenzoic acid with N-(4-allyloxyphenyl)-3,4-dihydro-2H-1,4-benzoxazin-6-amine in the presence of a coupling agent. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-(4-allyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-2-fluorobenzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anticancer, anti-inflammatory, and neuroprotective effects in preclinical studies.